Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)nicotinoyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-(thiolan-3-yloxy)pyridine-3-carbonyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H23N3O4S/c1-2-23-17(22)20-9-7-19(8-10-20)16(21)14-4-3-6-18-15(14)24-13-5-11-25-12-13/h3-4,6,13H,2,5,7-12H2,1H3
• InChI Key: XXBIMXQTSFFLLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=C(N=CC=C2)OC3CCSC3
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate were synthesized and characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies. The structures were further confirmed by single crystal X-ray diffraction analysis.

Molecular Structure Analysis

The molecule of a similar compound, tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate, is linear in shape with the ethyl acetate moiety adopting a fully extended conformation. The crystal structure adopts a two-dimensional zig-zag architecture featuring C–H…O intermolecular interactions.

Chemical Reactions Analysis

The preparation of tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate involved refluxing a mixture of tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate and hydrazine hydrate in absolute ethanol for 8 hours. The completion of the reaction was monitored by TLC.

Scientific Research Applications

Chemical Synthesis and Derivatives

• The synthesis and evaluation of Ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates have been explored, demonstrating the formation of N,N′-disubstituted piperazine derivatives through reactions with secondary amines and piperazine (Vasileva et al., 2018).

• Research into N-nicotinoyl-1-ethyl-6-fluoro-1,4-dihydro-7-piperazin-1-yl-4-oxoquinoline-3-carboxylates has highlighted their synthesis and in-vitro antibacterial activity, showcasing the methodological advancements in creating such compounds (Sharma & Jain, 2008).

Biological Activities and Applications

• Microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, which incorporate ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, has been investigated for their antimicrobial, antilipase, and antiurease activities, highlighting potential therapeutic applications (Başoğlu et al., 2013).

• A study on the reduction, Mannich reaction, and antimicrobial activity evaluation of 1,2,4-triazol-3-one derivatives, including ethyl[4-arylmethyleneamino-3-(4-metylphenyl)-5-oxo-4,5-dihydro-1H -1,2,4-triazole-1-yl]acetates, has shown these compounds to exhibit good activity against test microorganisms, suggesting potential for antimicrobial drug development (Fandaklı et al., 2012).

Structural and Spectroscopic Studies

• Investigations into complexes formed by ethyl 4-phenylthiocarbamoyl piperazine-1-carboxylate with Ni(II), Zn(II), and Cd(II) have provided insights into their chemical structure and potential applications in materials science (Prakash et al., 2014).